Cas no 31317-42-7 (Dibenzothiophene,1,8-dimethyl-)

• Product Name: Dibenzothiophene,1,8-dimethyl-
• CAS No: 31317-42-7
• MF: C₁₄H₁₂S
• MW: 212.310082435608
• CID: 316406
• PubChem ID: 71012
• Update Time: 2025-04-19

Dibenzothiophene,1,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene,1,8-dimethyl-
• 1,8-Dimethyldibenzothiophene
• EINECS 214-894-7
• AKOS015915129
• DTXCID9031278
• NS00021568
• CAS-1207-12-1
• 31317-42-7
• CHEMBL3561927
• KMPJENUWHPZRGZ-UHFFFAOYSA-N
• Benzothiophene, 3,5-dimethyl
• NCGC00357117-01
• 3,5-dimethy-benzothiophene
• SCHEMBL2541713
• Dibenzothiophene, 1,8-dimethyl
• Tox21_303847
• Dibenzothiophene, 1,8-dimethyl-
• DTXSID6052740

• Inchi： 1S/C14H12S/c1-9-6-7-12-11(8-9)14-10(2)4-3-5-13(14)15-12/h3-8H,1-2H3
• InChI Key： KMPJENUWHPZRGZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 212.06606
• Monoisotopic Mass: 212.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes